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Compound of Interest

Compound Name: MES sodium salt

Cat. No.: B011074

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 0.5M MES (2-(N-
morpholino)ethanesulfonic acid) sodium salt buffer. This buffer is commonly used in a variety of
biological and biochemical research applications due to its favorable characteristics, including
its pKa near neutral pH and its minimal interference with many biological reactions.

Key Buffer Characteristics

The pertinent physicochemical properties of MES sodium salt are summarized in the table
below. This information is essential for accurate buffer preparation and application.

Parameter Value Reference
Molecular Weight 217.22 g/mol [L112][31[41[5]
pKa (at 25°C) ~6.1 (1161171
Useful pH Range 55-6.7 [11161[7]
Desired Concentration 0.5M

Final Volume 1L

Experimental Protocol
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This protocol outlines the step-by-step procedure for preparing 1 liter of 0.5M MES sodium
salt buffer.

Materials:

MES sodium salt (MW: 217.22 g/mol )

» Deionized or distilled water

e Hydrochloric acid (HCI), 1N or 5N solution
e Acalibrated pH meter

e A magnetic stirrer and stir bar

e A1l L graduated cylinder

o A1l L beaker or flask

» Weighing paper or boat

o Alaboratory balance

Procedure:

o Calculate the required mass of MES sodium salt: To prepare 1 L of a 0.5M solution, the
required mass is calculated as follows: Mass (g) = Molarity (mol/L) x Molecular Weight (
g/mol ) x Volume (L) Mass (g) = 0.5 mol/L x 217.22 g/mol x 1 L = 108.61 g

o Dissolve the MES sodium salt: a. Measure approximately 800 mL of deionized water into a
1 L beaker. b. Place the beaker on a magnetic stirrer and add a stir bar. c. Weigh out 108.61
g of MES sodium salt and add it to the water while stirring. d. Continue stirring until the
MES sodium salt is completely dissolved.

e Adjust the pH: a. Calibrate the pH meter according to the manufacturer's instructions. b.
Place the calibrated pH electrode into the MES sodium salt solution. c. The initial pH of the
solution will be alkaline, outside the desired buffering range. d. Slowly add 1N or 5N HCI
dropwise while continuously monitoring the pH. e. Continue adding HCI until the desired pH
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within the effective buffering range of MES (typically between 5.5 and 6.7) is reached. Be
cautious not to overshoot the target pH.

e Final Volume Adjustment: a. Once the desired pH is stable, remove the pH electrode and
rinse it with deionized water. b. Carefully transfer the buffer solution to a 1 L graduated
cylinder. c. Add deionized water to bring the final volume to exactly 1 L. d. Transfer the buffer
to a labeled, clean, and sterile storage bottle.

» Storage: Store the 0.5M MES sodium salt buffer at 2-8°C. For long-term storage or critical
applications, sterile filtration through a 0.22 um filter is recommended.

Experimental Workflow

The following diagram illustrates the workflow for the preparation of the 0.5M MES sodium salt
buffer.
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Caption: Workflow for 0.5M MES Sodium Salt Buffer Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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